Cas no 37771-09-8 (1-Pentanone,1,1'-(9H-thioxanthene-2,7-diyl)bis[5-(diethylamino)-, dihydrochloride (9CI))

1-Pentanone,1,1'-(9H-thioxanthene-2,7-diyl)bis[5-(diethylamino)-, dihydrochloride (9CI) structure
37771-09-8 structure
Product Name:1-Pentanone,1,1'-(9H-thioxanthene-2,7-diyl)bis[5-(diethylamino)-, dihydrochloride (9CI)
CAS No:37771-09-8
MF:C31H46Cl2N2O2S
MW:581.680145740509
CID:306910
PubChem ID:216860
Update Time:2025-04-19

1-Pentanone,1,1'-(9H-thioxanthene-2,7-diyl)bis[5-(diethylamino)-, dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • 5-(diethylamino)-1-[7-[5-(diethylamino)pentanoyl]-9H-thioxanthen-2-yl]pentan-1-one,dihydrochloride
    • 2,7-Bis[5-(diethylamino)valeryl]thioxanthene dihydrochloride
    • ADPNEXIJDPHSQO-UHFFFAOYSA-N
    • 1-Pentanone, 1,1'-(9H-thioxanthene-2,7-diyl)bis(5-(diethylamino)-, dihydrochloride
    • 37771-09-8
    • 1,1'-(9H-Thioxanthene-2,7-diyl)bis(5-(diethylamino)-1-pentanone) dihydrochloride
    • SCHEMBL11859109
    • 5-Diethylamino-1-[7-(5-diethylaminopentanoyl)-9H-thioxanthen-2-yl]pent an-1-one dihydrochloride
    • DTXSID30191218
    • 1-Pentanone,1,1'-(9H-thioxanthene-2,7-diyl)bis[5-(diethylamino)-, dihydrochloride (9CI)
    • Inchi: 1S/C31H44N2O2S.2ClH/c1-5-32(6-2)19-11-9-13-28(34)24-15-17-30-26(21-24)23-27-22-25(16-18-31(27)36-30)29(35)14-10-12-20-33(7-3)8-4;;/h15-18,21-22H,5-14,19-20,23H2,1-4H3;2*1H
    • InChI Key: ADPNEXIJDPHSQO-UHFFFAOYSA-N
    • SMILES: Cl.Cl.S1C2C=CC(=CC=2CC2C=C(C=CC1=2)C(CCCCN(CC)CC)=O)C(CCCCN(CC)CC)=O

Computed Properties

  • Exact Mass: 580.26608
  • Monoisotopic Mass: 580.266
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 16
  • Complexity: 609
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.9Ų

Experimental Properties

  • Boiling Point: 645.2°Cat760mmHg
  • Flash Point: 344°C
  • PSA: 40.62

1-Pentanone,1,1'-(9H-thioxanthene-2,7-diyl)bis[5-(diethylamino)-, dihydrochloride (9CI) Related Literature

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